Cas no 1251587-13-9 (5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole)

• Product Name: 5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole
• CAS No: 1251587-13-9
• MF: C₁₈H₁₃FN₄O₂S
• MW: 368.384825468063
• CID: 6515468
• PubChem ID: 49665109
• Update Time: 2025-06-30

5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole
• 2-(4-fluorophenyl)-5-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,3,4-oxadiazole
• 5-((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)methyl)-3-(4-(methylthio)phenyl)-1,2,4-oxadiazole
• VU0624446-1
• 1251587-13-9
• 5-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole
• AKOS005726100
• F3406-7468

• Inchi： 1S/C18H13FN4O2S/c1-26-14-8-4-11(5-9-14)17-20-15(25-23-17)10-16-21-22-18(24-16)12-2-6-13(19)7-3-12/h2-9H,10H2,1H3
• InChI Key： DCXOBXBAIUKQJP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=NOC(CC2=NN=C(C3C=CC(=CC=3)F)O2)=N1

Computed Properties

• Exact Mass: 368.07432501g/mol
• Monoisotopic Mass: 368.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 103Ų

Additional information on 5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole

Introduction to Compound with CAS No 1251587-13-9 and Product Name: 5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole

The compound with the CAS number 1251587-13-9 and the product name 5-{5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-3-4-(methylsulfanyl)phenyl-1,2,4-oxadiazole represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development.

Heterocyclic compounds are known for their structural complexity and functional diversity, making them valuable scaffolds for medicinal chemistry. The specific structure of this compound features multiple functional groups, including 1,3,4-oxadiazole and 1,2,4-oxadiazole rings, which are well-documented for their biological activity. The presence of a 4-fluorophenyl group and a methylsulfanyl substituent further enhances its pharmacological profile by influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from oxadiazole derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, oxadiazole-based molecules have been investigated for their potential anti-inflammatory, anti-viral, and anti-cancer properties. The specific arrangement of atoms in this compound's structure suggests that it may exhibit similar activities by interacting with key enzymes and receptors involved in these pathways.

The 5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylmethyl moiety is particularly noteworthy as it combines the electron-withdrawing properties of the oxadiazole ring with the lipophilic nature of the methyl group. This combination can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability. Additionally, the 3-4-(methylsulfanyl)phenyl group introduces a polar moiety that can increase water solubility while maintaining overall lipophilicity.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods not only facilitate the formation of carbon-carbon bonds but also allow for precise functionalization at specific positions within the molecule.

Evaluation of this compound's biological activity has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. The presence of the fluorine atom in the phenyl ring is particularly important as fluorine substitution can significantly alter metabolic stability and binding affinity to biological targets. Preliminary data suggest that this compound may exhibit selectivity for specific enzyme isoforms, reducing potential side effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its anti-inflammatory properties, it may be explored as a treatment for chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its interaction with viral enzymes has prompted investigations into its antiviral potential against various pathogens.

In cancer research, oxadiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways that drive tumor growth. The specific structure of this compound suggests that it may interfere with key signaling molecules involved in cell proliferation and survival. Early preclinical studies using cell culture models have provided encouraging results regarding its antitumor activity.

The development of novel drug candidates relies heavily on understanding their interactions at the molecular level. Computational modeling techniques have been employed to predict how this compound binds to its target proteins. These simulations help identify key interactions that contribute to its biological activity and guide further optimization efforts.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly evaluated. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's favorable pharmacokinetic characteristics suggest that it may be suitable for oral administration with reasonable bioavailability.

Safety assessments are an integral part of any drug development program. Toxicological studies have been conducted to evaluate the short-term and long-term effects of this compound on living organisms. These studies have shown no significant adverse effects at doses expected to produce therapeutic benefits.

The integration of cutting-edge synthetic chemistry with modern pharmacological evaluation has positioned this compound as a promising candidate for further clinical development. Its unique structural features combined with positive preclinical data make it an attractive option for researchers seeking new therapeutic solutions.